methyl 4-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-3-yl)-5-(furan-2-yl)-2-methyl-1H-pyrrole-3-carboxylate

• Molecular Formula: C19H15FN2O4
• Molecular Weight: 354.3 g/mol
• IUPAC Name: methyl 4-(5-fluoro-2-oxo-1,3-dihydroindol-3-yl)-5-(furan-2-yl)-2-methyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C19H15FN2O4/c1-9-14(19(24)25-2)16(17(21-9)13-4-3-7-26-13)15-11-8-10(20)5-6-12(11)22-18(15)23/h3-8,15,21H,1-2H3,(H,22,23)
• InChI Key: KZEVRJDOAUNNGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N1)C2=CC=CO2)C3C4=C(C=CC(=C4)F)NC3=O)C(=O)OC

Description

Methyl 4-(5-fluoro-2-oxo-2,3-dihydro-1H-indol-3-yl)-5-(furan-2-yl)-2-methyl-1H-pyrrole-3-carboxylate is a structurally complex heterocyclic compound featuring a pyrrole core substituted with a 5-fluoro-2-oxoindole moiety, a furan ring, and a methyl ester group.

Comparison with Similar Compounds

Methyl 4-(4-Amino-1-(1-(5-Fluoro-3-(3-Fluorophenyl)-4-Oxo-4H-Chromen-2-Yl)Ethyl)-1H-Pyrazolo[3,4-d]Pyrimidin-3-Yl)Thiophene-2-Carboxylate ()

• Key Similarities : Shares a fluorinated indole-like system (5-fluoro-4-oxochromen-2-yl) and a methyl ester group.
• Key Differences : Incorporates a pyrazolo[3,4-d]pyrimidine core instead of a pyrrole and a thiophene substituent.
• Physical Properties : Melting point = 227–230°C; molecular weight = 560.2 g/mol.

5-[(Z)-(5-Fluoro-2-Oxo-Indolin-3-Ylidene)Methyl]-2,4-Dimethyl-1H-Pyrrole-3-Carboxylic Acid ()

• Key Similarities : Contains a 5-fluoro-2-oxoindolinyl group and a pyrrole-carboxylic acid moiety.
• Key Differences : Replaces the furan ring with a methyl-substituted pyrrole and lacks the methyl ester.
• Functional Implications : The carboxylic acid group (vs. ester in the target compound) may reduce cell permeability but enhance binding to polar targets .

Physicochemical and Spectroscopic Properties

Thermal Stability

• Compound: Melting point = 190.9°C, with IR peaks for C=O (1700, 1689 cm⁻¹) and NO₂ (1380 cm⁻¹).
• Target Compound Inference : The absence of a nitro group and presence of additional rings (furan, indole) may elevate its melting point beyond 200°C, closer to the 227–230°C range seen in ’s analogue .

Molecular Weight and Bioavailability

• Target Compound : Estimated molecular weight ≈ 400–450 g/mol (based on structural analogues).
• Comparison: Larger than 5-fluorooxindole (MW ≈ 165 g/mol, ) but smaller than ’s chromenone derivative (560 g/mol), suggesting intermediate bioavailability .

Q & A

Q. Basic

• NMR Analysis: ¹H/¹³C NMR identifies substituent positions (e.g., methyl groups at C2, furan protons at δ 6.2–7.4 ppm). ¹⁹F NMR confirms fluorine attachment on the indole ring .
• Mass Spectrometry: High-resolution ESI-MS validates molecular weight (e.g., [M+H]+ at m/z 397.12).
• X-ray Crystallography: Single-crystal diffraction resolves stereochemistry and intermolecular interactions (e.g., hydrogen bonding between the carbonyl and NH groups) .

How can computational methods like DFT predict reactivity and stability?

Q. Advanced

• DFT Studies: Calculate frontier molecular orbitals (HOMO-LUMO gaps) to predict electrophilic/nucleophilic sites. For example, the furan ring’s electron-rich nature increases susceptibility to electrophilic substitution .
• Molecular Dynamics Simulations: Model solvation effects (e.g., in DMSO) to assess stability under physiological conditions.
• Contradiction Resolution: Discrepancies between computational and experimental data (e.g., bond angles) may arise from crystal packing forces, requiring refinement of basis sets .

What strategies address contradictory bioactivity data in different assays?

Q. Advanced

• Assay Variables: Differences in cell lines (e.g., HEK293 vs. HeLa) or incubation times can alter IC₅₀ values. Standardize protocols using positive controls (e.g., doxorubicin for cytotoxicity) .
• Purity Verification: HPLC-MS quantifies impurities (e.g., unreacted oxindole precursors) that may interfere with activity .
• Metabolic Stability: Liver microsome assays identify rapid degradation pathways, explaining low in vivo efficacy despite strong in vitro results .

What are common impurities during synthesis, and how are they mitigated?

Q. Basic

• By-Products: Partial cyclization intermediates or dimerized furan derivatives.
• Mitigation:
  • Use scavenger resins (e.g., polymer-bound tosyl chloride) to trap unreacted amines.
  • Adjust pH during workup to precipitate acidic by-products .
  • Recrystallization from ethanol/water mixtures enhances purity (>95%) .

How does the crystal structure inform intermolecular interactions and solid-state stability?

Q. Advanced

• Hydrogen Bonding: The indole NH forms a hydrogen bond with the pyrrole carbonyl, stabilizing the planar conformation. This interaction is critical for packing efficiency and melting point (~220°C) .
• π-Stacking: Furan and indole rings exhibit face-to-face stacking (3.5 Å spacing), influencing solubility and photostability .
• Thermogravimetric Analysis (TGA): Correlate weight loss with decomposition temperatures to assess thermal stability .

What in silico tools predict metabolic pathways and drug-likeness?

Q. Advanced

• ADMET Prediction: Software like SwissADME evaluates Lipinski’s Rule of Five (e.g., logP ~2.8 suggests moderate bioavailability).
• CYP450 Metabolism: Docking studies with CYP3A4 identify potential oxidation sites (e.g., methyl groups on the pyrrole ring) .
• Contradiction Analysis: Discrepancies between predicted and observed half-lives may arise from unaccounted phase II conjugation pathways .

How can regioselectivity challenges in functionalization be addressed?

Q. Advanced

• Directing Groups: Introduce temporary protecting groups (e.g., Boc on the indole NH) to steer electrophilic substitution to the furan ring .
• Metal-Mediated Coupling: Suzuki-Miyaura reactions selectively modify the pyrrole ring’s C4 position using Pd(PPh₃)₄ and aryl boronic acids .
• Microwave-Assisted Synthesis: Short reaction times (10–15 min) reduce side reactions during halogenation .

Notes

• Reliable Sources: References are drawn from peer-reviewed journals, theses, and crystallography studies, excluding non-academic platforms like BenchChem.
• Methodological Rigor: Answers emphasize reproducible protocols, data validation, and conflict resolution aligned with industry standards.